Cas no 125183-56-4 (Benzenesulfonic acid,2-(dimethylamino)-5-[2-(3-sulfophenyl)diazenyl]-)

• Product Name: Benzenesulfonic acid,2-(dimethylamino)-5-[2-(3-sulfophenyl)diazenyl]-
• CAS No: 125183-56-4
• MF: C₁₄H₁₅N₃O₆S₂
• MW: 385.415400743485
• CID: 152789
• PubChem ID: 147871
• Update Time: 2025-04-19

Benzenesulfonic acid,2-(dimethylamino)-5-[2-(3-sulfophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-(dimethylamino)-5-[2-(3-sulfophenyl)diazenyl]-
• 2-(dimethylamino)-5-[(E)-(3-sulfophenyl)diazenyl]benzenesulfonic acid
• 2-(dimethylamino)-5-[(3-sulfophenyl)diazenyl]benzenesulfonic acid
• 2-dimethylamino-5-(3-sulfophenyl)diazenyl-benzenesulfonic acid
• Benzenesulfonic acid, 2-(dimethylamino)-5-((3-sulfophenyl)azo)-
• 4-Dimethylaminoazobenzene-2,3'-disulfonic acid
• 125183-56-4

• Inchi： 1S/C14H15N3O6S2/c1-17(2)13-7-6-11(9-14(13)25(21,22)23)16-15-10-4-3-5-12(8-10)24(18,19)20/h3-9H,1-2H3,(H,18,19,20)(H,21,22,23)/b16-15+
• InChI Key： RWICZRNYIFPZJK-FOCLMDBBSA-N
• SMILES： S(C1C=C(C=CC=1N(C)C)/N=N/C1=CC=CC(=C1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 385.04035
• Monoisotopic Mass: 385.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.51
• Refractive Index: 1.65
• PSA: 136.7